Ethyl 2-(2-(4-methoxy-3-methylphenyl)acetamido)-4-phenylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-methoxy-3-methylphenyl)acetyl]amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C22H22N2O4S/c1-4-28-21(26)20-19(16-8-6-5-7-9-16)24-22(29-20)23-18(25)13-15-10-11-17(27-3)14(2)12-15/h5-12H,4,13H2,1-3H3,(H,23,24,25)
• InChI Key: HOASTJBSFPJBCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CC2=CC(=C(C=C2)OC)C)C3=CC=CC=C3
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol

Description

Ethyl 2-(2-(4-methoxy-3-methylphenyl)acetamido)-4-phenylthiazole-5-carboxylate, commonly known as EMA-401, is a novel small molecule drug developed by Spinifex Pharmaceuticals. This drug is currently being researched for its potential use in treating chronic pain conditions.

Scientific Research Applications

Chemical Synthesis and Modifications

Research has been conducted on the efficient synthesis of related chemical structures, highlighting the significance of ethyl derivatives in chemical synthesis. For instance, Chen et al. (2010) described an efficient synthesis method for a related compound, showcasing the adaptability and utility of ethyl derivatives in organic chemistry (J. Chen, Shuangshuang Liu, & Kwunmin Chen, 2010). Mohamed (2021) further explored the synthesis of ethyl amino-thiazolopyridine derivatives, demonstrating the diverse applications of these compounds in chemical synthesis (H. M. Mohamed, 2021).

Bioactive Potentials and Antimicrobial Activities

Studies on derivatives of ethyl compounds have shown their potential in antimicrobial and antioxidant applications. Raghavendra et al. (2016) synthesized ethyl derivatives exhibiting significant antimicrobial and antioxidant activities (K. Raghavendra et al., 2016). Desai et al. (2019) focused on ethyl 2-amino-4-methylthiazole-5-carboxylate, a derivative relevant to your query, for its antimicrobial properties, indicating the relevance of such compounds in medical research (N. Desai, N. Bhatt, & S. Joshi, 2019).

Applications in Fluorescent Probing and Detection

In the field of analytical chemistry, the development of fluorescent probes using ethyl derivatives highlights their utility in sensitive detection methods. Wang et al. (2017) developed a fluorescent probe using a similar ethyl compound for the detection of biothiols, underscoring the compound's utility in biological and chemical sensing (Yi Wang et al., 2017).

Pharmacological Research

While avoiding specific drug-related details, it's noteworthy that ethyl derivatives have been studied for their potential in pharmacological applications. Aliabadi et al. (2010) investigated 2-phenylthiazole-4-carboxamide derivatives, closely related to your compound of interest, for their anticancer properties (A. Aliabadi et al., 2010).